Cas no 1007874-22-7 (3-Chloro-3-(3,4-dimethyl-phenyl)-2-oxo-propionic acid methyl ester)

• Product Name: 3-Chloro-3-(3,4-dimethyl-phenyl)-2-oxo-propionic acid methyl ester
• CAS No: 1007874-22-7
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 2152189
• Update Time: 2023-08-05

3-Chloro-3-(3,4-dimethyl-phenyl)-2-oxo-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-(3,4-dimethyl-phenyl)-2-oxo-propionic acid methyl ester
• SRQLCRLPEMBIIH-UHFFFAOYSA-N
• 3-Chloro-3-(3,4-dimethyl-phenyl)-2-oxo-propionic acid methyl ester

• Inchi： 1S/C12H13ClO3/c1-7-4-5-9(6-8(7)2)10(13)11(14)12(15)16-3/h4-6,10H,1-3H3
• InChI Key： SRQLCRLPEMBIIH-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Topological Polar Surface Area: 43.4